Cas no 1678-43-9 (2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone)
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone is a versatile organic intermediate commonly employed in synthetic organic chemistry. Its structure features a phenylacetophenone core functionalized with a p-toluenesulfonyloxy group, enhancing its reactivity in nucleophilic substitution and elimination reactions. This compound is particularly useful in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, due to its ability to act as a leaving group or participate in carbon-carbon bond-forming reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for controlled transformations. Researchers value this compound for its synthetic flexibility and compatibility with various reaction conditions.
1678-43-9 structure
Product Name:2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
CAS No:1678-43-9
MF:C21H18O4S
MW:366.430224895477
MDL:MFCD04038426
CID:117949
PubChem ID:87575487
Update Time:2025-05-20
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate
- 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
- (2-oxo-1,2-diphenylethyl) 4-methylbenzenesulfonate
- Ethanone,2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
- 1-benzoyl-1-phenylmethyl p-toluenesulfonate
- 2-Phenyl-2-tosyloxyacetophenone
- benzoin p-toluenesulfonate
- O-Tosylbenzoin
- p-Toluenesulfonic Acid α-Benzoylbenzyl Ester
- α-Benzoylbenzyl p-Toluenesulfonate
- Benzoin 4-toluenesulfonate
- O-(P-TOLUENESULFONYL)BENZOIN
- ALPHA-(TOSYLOXY)DEOXYBENZOIN
- ALPHA-(P-TOLUENESULFONYLOXY)DEOXYBENZOIN
- 2-Phenyl-2-tosyloxyacetophenone O-(p-Toluenesulfonyl)benzoin alpha-(p-Toluenesulfonyloxy)deoxybenzoin O-Tosylbenzoin alpha-(Tosyloxy)deoxybenzoin
- benzoin tosylate
- alpha-benzoylbenzyl p-toluenesulfonate
- VZ25148
- P1410
- p-Toluenesulfonic Acid alpha-Benzoylbenzyl Ester
- 2-Oxo-1,2-diphenylethyl Tosylate
- Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
- MFCD04038426
- FT-0633760
- AKOS015840561
- DTXSID20471218
- SY054344
- 2-[(4-methylbenzenesulfonyl)oxy]-1,2-diphenylethan-1-one
- 1678-43-9
- AS-70373
- 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone, >/=97%
- SCHEMBL60545
- CS-0205691
- A882211
- T71899
- DB-043716
- 2-[(4-METHYLBENZENESULFONYL)OXY]-1,2-DIPHENYLETHANONE
-
- MDL： MFCD04038426
- Inchi： 1S/C21H18O4S/c1-16-12-14-19(15-13-16)26(23,24)25-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,21H,1H3
- InChI Key： DLDWUFCUUXXYTB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 366.09300
- Monoisotopic Mass: 366.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.7
Experimental Properties
- Color/Form: White - pale yellow crystals
- Density: 1.258
- Melting Point: 105.0 to 109.0 deg-C
- Boiling Point: 546.83°C at 760 mmHg
- Flash Point: 284.512°C
- Refractive Index: 1.608
- PSA: 68.82000
- LogP: 5.40530
- Solubility: Not determined
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086921-5g |
2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate |
1678-43-9 | 95% | 5g |
454.74 USD | 2021-06-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867793-250mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | ≥97% | 250mg |
￥201.00 | 2022-10-10 | |
| TRC | P399443-10mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P399443-50mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 50mg |
$173.00 | 2023-05-17 | ||
| TRC | P399443-100mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 100mg |
$ 80.00 | 2022-06-03 | ||
| TRC | P399443-250mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 250mg |
$ 800.00 | 2023-09-06 | ||
| TRC | P399443-500mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 500mg |
$1378.00 | 2023-05-17 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276361-250mg |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 97% | 250mg |
￥1263 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1276361-1g |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone |
1678-43-9 | 97% | 1g |
￥3996 | 2023-04-15 | |
| Ambeed | A589502-250mg |
2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate |
1678-43-9 | 95% | 250mg |
$385.0 | 2025-03-01 |
2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1678-43-9 (2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone) Related Products
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